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Table 1: Fundamental Properties of Indium(III) Chloride [1]

Property Description

Chemical Formula InCl₃

Molar Mass 221.17 g·mol⁻¹ (anhydrous)

Appearance White, flaky solid

Density 3.46 g·cm⁻³

Melting Point 586 °C

Boiling Point 800 °C

Solubility in Water 195 g/100 mL (exothermic)

Hazards Corrosive

The tetrahydrate form (InCl₃·4H₂O, CAS 22519-64-8) has a molecular weight of 293.24 g·mol⁻¹ and is also

classified as a dangerous good [2].

Solid-State and Molecular Structure
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The structure of InCl₃ is highly dependent on its physical state—whether it's an anhydrous solid, in a

solution, or bonded to other ligands.

Anhydrous Solid Structure: In its solid state, anhydrous InCl₃ crystallizes in a layered structure
akin to YCl₃ [1]. Within this arrangement, each indium (In³⁺) ion is surrounded by six chloride ions,

forming an octahedral coordination geometry [1]. This is different from gallium trichloride (GaCl₃),
which forms dimers (Ga₂Cl₆) [1].

Tetrahydrate Structure: The tetrahydrate form (InCl₃·4H₂O) crystallizes in an orthorhombic crystal
system. Its unit consists of [InCl₃(H₂O)₂] molecules, which are interconnected by the two additional

water molecules of crystallization [1].

Bonding and Coordination Chemistry

InCl₃ is a strong Lewis acid and readily forms complexes with various donor ligands (designated as 'L') [1].

Its coordination chemistry is versatile, leading to complexes with different geometries.

Table 2: Common Anionic and Neutral Complexes of InCl₃ [1] [3]

Complex Type
Formula /
Example

Geometry Notes

Anionic Chloro
Complexes

[InCl₄]⁻ Tetrahedral Formed with excess chloride ions
[1]

[InCl₅]²⁻ Trigonal
Bipyramidal

Formed with excess chloride ions
[1]

[InCl₆]³⁻ Octahedral Formed with excess chloride ions
[1]

Neutral Adducts [InCl₃(L)ₙ] Varies 'L' is a neutral donor ligand; n=1.5,
2, 3, or 4 [4]

Ligand-Bridged
Anion

[InCl₄(bpym)InCl₄]²⁻ Zero-dimensional bpym = 2,2'-bipyrimidine [3]

The diagram below illustrates the coordination behavior of InCl₃, leading to various complex geometries.
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Pathways to Complex Formation

Resulting Complexes & Geometries

InCl₃ (Lewis Acid)

With Excess Cl⁻ With Neutral Ligands (L) With Bridging Ligands

[InCl₄]⁻
Tetrahedral

[InCl₅]²⁻
Trigonal Bipyramidal

[InCl₆]³⁻
Octahedral

[InCl₃(L)ₙ]
Geometry varies with L

[InCl₄(bpym)InCl₄]²⁻
Zero-Dimensional

Click to download full resolution via product page

Visualization of InCl₃ coordination pathways leading to diverse molecular geometries.

Synthesis and Key Experimental Protocols

1. Synthesis of Anhydrous Indium(III) Chloride Anhydrous InCl₃ can be synthesized by the direct

reaction of indium metal with chlorine gas [1]. An alternative electrochemical synthesis has been reported

using an electrochemical cell in a mixed methanol-benzene solution [1].

2. Synthesis of Adducts for Thermochemical Studies Adducts of InCl₃ with neutral donors (L) like 2,2'-

bipyridine (bipy), urea (u), thiourea (tu), and others follow this general protocol [4]:

Procedure: The adducts are synthesized and characterized by melting points, elemental analysis,

thermal analysis (e.g., TGA), and IR spectroscopy.
Thermochemical Measurement: The enthalpies of dissolution of the adducts, pure InCl₃, and

ligands are measured in 1.2 M aqueous HCl. Using thermochemical cycles, key parameters are
determined, including the standard enthalpies of the Lewis acid/base reactions (ΔrHθ) and the

standard enthalpies of formation (ΔfHθ) of the adducts.

3. Catalytic Application in Organic Synthesis InCl₃ is an efficient catalyst for multicomponent reactions,

such as the one-pot synthesis of 2,3-dihydroquinazolin-4(1H)-ones [5].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1510343?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Indium(III)_chloride
https://en.wikipedia.org/wiki/Indium(III)_chloride
https://link.springer.com/article/10.1007/s10973-009-0335-6
https://www.academia.edu/37658825/Indium_III_Chloride_An_Efficient_Catalyst_for_One_pot_Multicomponent_Synthesis_of_2_3_dihydroquinazoline_4_1H_ones
https://www.smolecule.com/products/s1510343?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Typical Procedure: A mixture of isatoic anhydride, an ammonium salt (e.g., NH₄Cl), and an aromatic

aldehyde is combined in ethanol. Indium(III) chloride is added as a catalyst (e.g., 1 mol%), and the
reaction is heated under reflux for about 1.5 hours [5].

Work-up: The reaction typically features an uncomplicated work-up protocol. The product can often
be isolated by simple filtration or concentration, yielding between 84-95% [5].

Key Advantage: This method uses ethanol as a green solvent and benefits from the high catalytic
activity of InCl₃, which provides excellent yields with short reaction times [5].

Functional Applications

The structure and bonding of InCl₃ directly enable its functionality:

Lewis Acid Catalysis: Its electron-deficient nature makes it an excellent catalyst in Friedel-Crafts
acylations and Diels-Alder reactions, where it can activate carbonyl groups and dienophiles [1].

Precursor to Other Compounds: InCl₃ serves as a starting material for synthesizing other indium
compounds. For example, it reacts with Grignard reagents (e.g., MeMgI) or organolithium reagents

(e.g., LiCH₃) to produce organoindium compounds like trimethylindium (InMe₃) [1]. It can also be
reduced to form lower-valent indium chlorides (e.g., InCl) [1].

Materials and Photoluminescence: Ionic indium(III) chloride hybrids incorporating organic ligands,
such as 2,2'-bipyrimidine, have been synthesized. These zero-dimensional structures exhibit

photoluminescence, with emissions that can be tuned by changing the counter-cation or by removing
solvent molecules, inducing structural transformation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.academia.edu/37658825/Indium_III_Chloride_An_Efficient_Catalyst_for_One_pot_Multicomponent_Synthesis_of_2_3_dihydroquinazoline_4_1H_ones
https://www.smolecule.com/products/b1510343#indium-iii-chloride-structure-and-bonding
https://www.smolecule.com/products/b1510343#indium-iii-chloride-structure-and-bonding
https://www.smolecule.com/products/b1510343#indium-iii-chloride-structure-and-bonding
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1510343?utm_src=pdf-bulk
https://www.smolecule.com/products/s1510343?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

